ethyl 4-(4-(3-hydroxyphenyl)-6-oxo-3-(2-thienyl)-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate

• Molecular Formula: C24H19N3O4S
• Molecular Weight: 445.5 g/mol
• IUPAC Name: ethyl 4-[4-(3-hydroxyphenyl)-6-oxo-3-thiophen-2-yl-2,4-dihydropyrrolo[3,4-c]pyrazol-5-yl]benzoate
• InChI: InChI=1S/C24H19N3O4S/c1-2-31-24(30)14-8-10-16(11-9-14)27-22(15-5-3-6-17(28)13-15)19-20(18-7-4-12-32-18)25-26-21(19)23(27)29/h3-13,22,28H,2H2,1H3,(H,25,26)
• InChI Key: BDQKQMBEJPKGEG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(C=C1)N2C(C3=C(NN=C3C2=O)C4=CC=CS4)C5=CC(=CC=C5)O

Description

Ethyl 4-(4-(3-hydroxyphenyl)-6-oxo-3-(2-thienyl)-4,6-dihydropyrrolo[3,4-c]pyrazol-5(1H)-yl)benzoate, commonly known as THP-1, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. THP-1 is a synthetic compound that belongs to the pyrazolopyridine class of compounds and has been found to have a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of THP-1 is not fully understood. However, it is believed that THP-1 exerts its biological effects by modulating various signaling pathways in cells. THP-1 has been found to inhibit the activity of certain enzymes and to activate certain transcription factors, which leads to changes in gene expression and cellular function.
Biochemical and Physiological Effects:
THP-1 has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines and to reduce the activation of immune cells. THP-1 has also been found to induce apoptosis in cancer cells and to inhibit the growth of tumors. Additionally, THP-1 has been found to have antioxidant activity and to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of THP-1 is its wide range of biological activities, which makes it a useful tool for investigating various cellular processes. Additionally, THP-1 is a synthetic compound, which means that it can be easily synthesized in large quantities. However, one of the limitations of THP-1 is its complex synthesis method, which requires expertise in organic chemistry. Additionally, THP-1 has not been extensively studied in vivo, which limits its potential applications.

Future Directions

There are several future directions for the study of THP-1. One area of research is the investigation of the exact mechanism of action of THP-1. Additionally, further studies are needed to determine the efficacy of THP-1 in vivo and to investigate its potential use in the treatment of various diseases. Finally, the development of new synthetic methods for the synthesis of THP-1 may lead to the discovery of new analogs with improved biological activity.

Synthesis Methods

The synthesis of THP-1 involves the reaction of 3-aminopyridine with acetylacetone and ethyl 4-bromobenzoate in the presence of a catalyst. The resulting intermediate is then subjected to a multi-step reaction to obtain the final product. The synthesis of THP-1 is a complex process that requires expertise in organic chemistry.

Scientific Research Applications

THP-1 has been found to have a wide range of applications in scientific research. It has been shown to have potent anti-inflammatory and anti-cancer activity. THP-1 has also been found to have neuroprotective effects and has been investigated for its potential use in the treatment of Alzheimer's disease. Additionally, THP-1 has been found to have antiviral activity against HIV-1 and has been studied for its potential use in the development of new antiviral drugs.